Cas no 233233-71-1 (GenBank AI689636 (9CI))

GenBank AI689636 (9CI) structure
GenBank AI689636 (9CI) structure
Product Name:GenBank AI689636 (9CI)
CAS No:233233-71-1
MF:C23H30O4
MW:370.481907367706
CID:245336
PubChem ID:45357917
Update Time:2025-04-19

GenBank AI689636 (9CI) Chemical and Physical Properties

Names and Identifiers

    • GenBank AI689636 (9CI)
    • [(13S,17R)-17-acetyl-6,13-dimethyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
    • estra-4,6<wbr>
    • LogP
    • NOMEGESTR<wbr>
    • [(13S, 17R)-17-acetyl-6, 13-dimethyl-3-oxo-1, 2, 8, 9, 10, 11, 12, 14, 15, 16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
    • AKOS015962821
    • 233233-71-1
    • NOMEGESTROL ACETATE:17alpha-Acetoxy-6alpha-methyl-19-Nor-Pregn-4,6-dien-3,20-dione
    • DTXSID80670008
    • (8xi,9xi,10xi,14xi)-6-Methyl-3,20-dioxo-19-norpregna-4,6-dien-17-yl acetate
    • AC-18863
    • Nomegestrol (acetate)
    • HMS3371C08
    • Inchi: 1S/C23H30O4/c1-13-11-20-18(17-6-5-16(26)12-19(13)17)7-9-22(4)21(20)8-10-23(22,14(2)24)27-15(3)25/h11-12,17-18,20-21H,5-10H2,1-4H3/t17?,18?,20?,21?,22-,23-/m0/s1
    • InChI Key: IIVBFTNIGYRNQY-FJSZYSOBSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)CCC2C3C=C(C)C4=CC(CCC4C3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 370.2145
  • Monoisotopic Mass: 370.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.16g/cm3
  • Boiling Point: 507.3ºC at 760 mmHg
  • Flash Point: 219.9ºC
  • Refractive Index: 1.554
  • PSA: 60.44
  • LogP: 4.18520
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